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Compound of Interest

Compound Name: N-Propionyl Mesalazine-d3

Cat. No.: B589185

Disclaimer: No specific safety data sheet (SDS) for N-Propionyl Mesalazine-d3 was publicly
available at the time of this search. The following information is extrapolated from the safety
data of the structurally similar and parent compound, Mesalazine (5-aminosalicylic acid).
Researchers and drug development professionals should handle N-Propionyl Mesalazine-d3
with the same precautions as Mesalazine and conduct a thorough risk assessment before use.
This compound is intended for research use only and is not for diagnostic or therapeutic use.[1]

[2]

This guide provides a comprehensive overview of the safety and handling of N-Propionyl
Mesalazine-d3, compiled from available data on its parent compound, Mesalazine.

Chemical Identification
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Identifier Value Reference

Chemical Name N-Propionyl Mesalazine-d3 [1112]

2-Hydroxy-5-[(1-
oxopropyl)amino]benzoic-d3

Synonyms Acid; N-Propionyl-d3 [1][2]13]
Mesalamine; N-Propionyl 5-
Aminosalicylic Acid-d3

CAS Number 1330265-97-8 [11[2][3]
Molecular Formula C10HsD3NOa [1114]
Molecular Weight 212.22 g/mol [1][2]14]

Hazard Identification and Toxicology

The hazard information presented below is based on data for Mesalazine. It is anticipated that
N-Propionyl Mesalazine-d3 will exhibit a similar toxicological profile.

GHS Hazard Statements for Mesalazine:

H315: Causes skin irritation.[5]

H317: May cause an allergic skin reaction.

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[5]

Summary of Toxicological Data (for Mesalazine):

Test Species Route Value Reference
LD50 Rat Oral 2800 mg/kg (6171

LD50 Mouse Oral 3370 mg/kg [7]

LD50 Rabbit Dermal >5 g/kg [6][7]
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Key Toxicological Findings from Preclinical Studies (Mesalazine):

The primary target organ of toxicity in animal studies (mice, rats, and monkeys) is the kidney.

[8]

e In a 13-week study in mice, the No-Observed-Adverse-Effect-Level (NOAEL) in females was
300 mg/kg/day.[8]

e A l-year oral toxicity study in monkeys established a NOAEL of 125 mg/kg/day.[8]
e Mesalazine was not found to be mutagenic in the Ames test.[9]

e Animal studies in mice and rats have not shown evidence of carcinogenicity.[6][9]

Experimental Protocols: Hazard Mitigation and First
Aid

The following protocols are standard laboratory procedures for handling chemicals with the
hazard profile of Mesalazine and should be adopted for N-Propionyl Mesalazine-d3.

3.1 Engineering Controls and Personal Protective Equipment (PPE)

o Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood to
minimize inhalation of dust.[5][10]

o Eye Protection: Wear chemical safety goggles or glasses with side-shields conforming to
appropriate government standards such as NIOSH (US) or EN166 (EU).[5]

e Hand Protection: Wear compatible chemical-resistant gloves. Dispose of contaminated
gloves after use in accordance with good laboratory practices.[5]

o Skin and Body Protection: Wear a lab coat or other suitable protective clothing.[5]
3.2 First Aid Measures

« If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. If respiratory irritation persists, seek medical attention.[5]
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» In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing. If skin irritation or a rash occurs, seek medical advice.[5]

 In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[5]

« |If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
advice and show the container or label.[6]

Visualizations
Hazard and Personal Protective Equipment (PPE) Workflow
The following diagram illustrates the logical workflow for assessing the hazards of N-Propionyl

Mesalazine-d3 (based on Mesalazine data) and selecting the appropriate personal protective
equipment.
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Caption: Hazard-based selection of Personal Protective Equipment (PPE).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide on the Safety of N-Propionyl
Mesalazine-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b589185#n-propionyl-mesalazine-d3-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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